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Compound of Interest

Compound Name: Cobalt(ll) phosphate

Cat. No.: B085627

Essential Safety and Handling Guide for
Cobalt(ll) Phosphate

This guide provides crucial safety and logistical information for the handling and disposal of
Cobalt(ll) phosphate. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Classification

Cobalt(ll) phosphate is classified as a hazardous substance. It is harmful if swallowed and
may cause irritation to the skin, eyes, and respiratory tract.[1][2][3][4] There is also evidence
suggesting it may cause sensitization by inhalation and skin contact, and it is suspected of
causing cancer.[1][4][5] The International Agency for Research on Cancer (IARC) classifies
cobalt and its compounds as possibly carcinogenic to humans (Group 2B).[5]

Physical and Chemical Properties
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Property Value
Appearance Red powder[1]
Molecular Weight 366.74 g/mol
Density 2.800 g/cm3[1]
Solubility Soluble in water[1]

. Stable under recommended storage
Stability -
conditions[1]

Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn when handling
Cobalt(ll) phosphate.

Protection Type Recommended Equipment

] Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.[1][6][7]

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection _ _
and a lab coat or protective suit.[1][8][9]

For operations that may generate dust, a
NIOSH-approved N95 or P1 respirator should

Respiratory Protection be used.[1][8] In cases of inadequate ventilation,
a higher level of respiratory protection may be

necessary.[10]

Occupational Exposure Limits

Various organizations have established exposure limits for cobalt and its compounds.
Adherence to these limits is critical for personnel safety.
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o Exposure Limit (8-hour Time-Weighted
Organization

Average)
OSHA (PEL) 0.1 mg/m3[11]
NIOSH (REL) 0.05 mg/m? (10-hour TWA)[9]
ACGIH (TLV) 0.02 mg/m3[9][12]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value

Handling and Storage Procedures
Engineering Controls:

» Work with Cobalt(ll) phosphate in a well-ventilated area, preferably within a chemical fume
hood.[3][8]

e Use local exhaust ventilation to control dust at the source.[8][9]

o Ensure that eyewash stations and safety showers are readily accessible.[7][9]

Safe Handling Practices:

e Avoid the formation of dust and aerosols.[1][4]

e Do not breathe dust.[1][6]

» Avoid contact with skin and eyes.[1][4]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6][9]

o Contaminated work clothing should not be taken home and should be laundered separately.

[9]
Storage:

» Store in a cool, dry, and well-ventilated place.[1][3]
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o Keep containers tightly closed when not in use.[1][3]

» Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.[11]

Wear appropriate PPE, including respiratory protection.[1]

Carefully sweep or scoop up the spilled material without creating dust.[1]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

Clean the spill area with a damp cloth or a HEPA-filtered vacuum. Avoid dry sweeping.[8]
First Aid Measures:
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][13]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[1][9]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][13]

Disposal Plan

All waste containing Cobalt(ll) phosphate must be treated as hazardous waste.

» Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.[1][8]

o Contact a licensed professional waste disposal service to dispose of this material.[1][4]
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» Contaminated packaging should also be disposed of as unused product.[1][4]

Experimental Workflow

The following diagram outlines the general workflow for handling Cobalt(ll) phosphate in a

laboratory setting.

Preparation
- Review SDS
- Don PPE

l

Handling
- Use fume hood
- Avoid dust

:

Experimentation
- Follow protocol

l

Decontamination
- Clean workspace
- Remove PPE

'

Waste Disposal
- Segregate waste
- Label container

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cobalt(ll) Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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